Cas no 125-20-2 (Thymolphthalein)

• Product Name: Thymolphthalein
• CAS No: 125-20-2
• MF: C₂₈H₃₀O₄
• MW: 430.54
• MDL: MFCD00005909
• CID: 36146
• Update Time: 2026-02-28

Thymolphthalein Chemical and Physical Properties

Names and Identifiers

• Thymolphthalein
• 3,3-bis(4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)-1(3H)-Isobenzofuranone
• 3,3-bis[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-1(3h)-isobenzofuranon
• thymolphtaleine
• 2',2''-DIMETHYL-5,5''-DI-ISO-PROPYLPHENOLPHTHALEIN
• 5',5''-DIISOPROPYL-2',2''-DIMETHYLPHENOLPHTHALEIN
• 5',5''-DIISOPROPYL-2',2''-DIMETHYLPHENOLPHTHALIEN
• THYMOLPHTHALEIN PH INDICATOR GR ACS
• Thymolphthalein,indicator,pure250GR
• Thymolphthalein,indicator,pure50GR
• 3,3-bis(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-2-benzofuran-1-one
• 3,3-Bis(4-hydroxy-2-Meth-yl-5-isopropylphenyl)phthalide
• 5′,5″-Diisopropyl-2′,2″-diMethylphenolphth- alein
• DithyMolphthalide
• IND
• indicator
• ThyMolphthalein 
• ThyMolphthalein, ACS reagent
• 3,3-Bis(4-hydroxy-5-isopropyl-o-tolyl)phthalide
• VEGP
• Nsc2186
• ThymolphthaleinGr
• TIMTEC-BB SBB008946
• THYMOLPHTHALEIN, ACS
• Thymolphthalein p.a.
• indicator,pure10GR
• TP

• MDL： MFCD00005909
• Inchi： 1S/C28H30O4/c1-15(2)20-13-25(29)17(5)11-23(20)28(22-10-8-7-9-19(22)27(31)32-28)24-12-18(6)26(30)14-21(24)16(3)4/h7-16,29-30H,1-6H3
• InChI Key： LDKDGDIWEUUXSH-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=C(C)C=C1O)C2(C3=CC=CC=C3C(=O)O2)C4=C(C)C=C(C(=C4)C(C)C)O
• BRN： 359413

Computed Properties

• Exact Mass: 430.21400
• Monoisotopic Mass: 430.21440943 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Tautomer Count: 45
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Molecular Weight: 430.5

Experimental Properties

• Color/Form: White or yellowish crystalline powder
• Density: 0.92 g/mL at 25 °C
• Melting Point: 248-254 °C
  251-253 °C (lit.)
• Boiling Point: 504.79°C (rough estimate)
• Flash Point: 74 °F
• Refractive Index: 1.6400 (estimate)
• Solubility: ethanol: clarity passes test
• Water Partition Coefficient: Insoluble
• PSA: 66.76000
• LogP: 6.42370
• Solubility: Soluble in alcohols and ketones, soluble in sulfuric acid shows red, soluble in alkali shows blue, insoluble in water.
• Sensitiveness: Sensitive to humidity
• pka: 9.70, 10.0(at 25℃)
• λmax: 592nm, 396nm, 598nm
• Merck: 9401
• PH: 9.3(colourless)-10.5(blue)
• FEMA: 2160

Thymolphthalein Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H319,H335+H336,H340,H360,H372,H373
• Warning Statement： P201,P202,P210,P233,P241,P260,P264,P270,P271,P280,P303+P361+P353,P304+P340,P305+P351+P338,P308+P313,P337+P313,P403+P233,P405,P501
• Hazardous Material transportation number：UN 1170 3/PG 3
• WGK Germany：3
• Hazard Category Code： R40
• Safety Instruction： S7-S16-S36/37-S24/25-S22
• Hazardous Material Identification：
• Hazard Level：3
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R40
• HazardClass：3
• TSCA：Yes

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments
• Natural Products and Extracts Natural Pigments

Additional information on Thymolphthalein

Thymolphthalein (CAS No. 125-20-2): Chemical Properties, Applications, and Recent Research Developments

Thymolphthalein, a compound with the chemical formula C₂₀H₁₆O₄ and a CAS number of 125-20-2, is a well-known organic dye belonging to the phthalein class. This compound is characterized by its vibrant blue color in basic solutions and its colorless form in acidic solutions. Thymolphthalein has found extensive applications in various fields, including analytical chemistry, pharmaceuticals, and educational demonstrations. Its unique chemical properties make it a valuable tool for researchers and educators alike.

The molecular structure of Thymolphthalein consists of two phenol groups linked by a phthalic anhydride bridge. This structure imparts upon it the ability to undergo reversible ionization, which is the basis for its use as an indicator in pH measurements. The compound's ability to change color across a specific pH range makes it particularly useful in laboratories for titration experiments and other analytical procedures.

In recent years, researchers have been exploring the potential of Thymolphthalein in pharmaceutical applications. Its ability to form stable complexes with various metal ions has led to studies on its use as a chelating agent. For instance, research has indicated that Thymolphthalein can form complexes with transition metals such as copper and iron, which could have implications in the development of new therapeutic agents. These complexes have shown promise in preliminary studies for their ability to interact with biological systems in a controlled manner.

Beyond its traditional uses, Thymolphthalein has also been investigated for its potential in environmental monitoring. Its sensitivity to pH changes makes it an excellent candidate for detecting acid rain and other environmental pollutants that alter the pH of water bodies. Recent studies have demonstrated the effectiveness of Thymolphthalein-based sensors in real-world scenarios, providing valuable data for environmental scientists.

The compound's stability under various conditions has also made it a popular choice for educational purposes. In schools and universities, Thymolphthalein is often used in chemistry demonstrations to illustrate principles of acid-base chemistry and indicator behavior. Its vivid color changes provide a visually engaging way to teach complex concepts, making it an invaluable tool for educators.

Advances in synthetic chemistry have further expanded the applications of Thymolphthalein. Researchers have developed novel methods for synthesizing derivatives of this compound, which exhibit enhanced properties such as improved solubility or longer shelf life. These derivatives are being explored for use in advanced materials and coatings, where their unique chemical characteristics are highly valued.

The pharmaceutical industry has also shown interest in Thymolphthalein's derivatives for their potential therapeutic benefits. Some studies suggest that certain modifications to the Thymolphthalein molecule can enhance its bioavailability and target specific biological pathways. This opens up new avenues for drug development, particularly in areas such as anti-inflammatory and anti-cancer therapies.

In conclusion, Thymolphthalein (CAS No. 125-20-2) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an indispensable tool in analytical chemistry, environmental monitoring, and education. Recent research developments continue to uncover new possibilities for this compound, reinforcing its importance in both academic and industrial settings.